Cas no 393838-63-6 (ethyl 2-(2,5-dichlorothiophene-3-amido)-4,5-dimethylthiophene-3-carboxylate)

• Product Name: ethyl 2-(2,5-dichlorothiophene-3-amido)-4,5-dimethylthiophene-3-carboxylate
• CAS No: 393838-63-6
• MF: C₁₄H₁₃Cl₂NO₃S₂
• MW: 378.293919324875
• CID: 6447520
• Update Time: 2025-06-09

ethyl 2-(2,5-dichlorothiophene-3-amido)-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2,5-dichlorothiophene-3-amido)-4,5-dimethylthiophene-3-carboxylate
• ethyl 2-(2,5-dichlorothiophene-3-carboxamido)-4,5-dimethylthiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[[(2,5-dichloro-3-thienyl)carbonyl]amino]-4,5-dimethyl-, ethyl ester

• Inchi： 1S/C14H13Cl2NO3S2/c1-4-20-14(19)10-6(2)7(3)21-13(10)17-12(18)8-5-9(15)22-11(8)16/h5H,4H2,1-3H3,(H,17,18)
• InChI Key： LXFTZIPQGCOIMR-UHFFFAOYSA-N
• SMILES： C1(NC(C2C=C(Cl)SC=2Cl)=O)SC(C)=C(C)C=1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on ethyl 2-(2,5-dichlorothiophene-3-amido)-4,5-dimethylthiophene-3-carboxylate

Ethyl 2-(2,5-Dichlorothiophene-3-Amido)-4,5-Dimethylthiophene-3-Carboxylate: A Comprehensive Overview

Ethyl 2-(2,5-dichlorothiophene-3-amido)-4,5-dimethylthiophene-3-carboxylate (CAS No. 393838-63-6) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of thiophenes, which are five-membered heterocyclic aromatic compounds containing sulfur. The molecule features a thiophene ring system with substituents that include ethyl groups, chlorine atoms, and an amide functionality. These structural elements contribute to its distinctive chemical properties and potential applications.

The synthesis of ethyl 2-(2,5-dichlorothiophene-3-amido)-4,5-dimethylthiophene-3-carboxylate involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has shown promise in scaling up production for industrial applications.

One of the key features of this compound is its electronic structure, which makes it suitable for use in organic electronics. The thiophene moiety is known for its conjugated π-system, which facilitates electron delocalization and enhances electrical conductivity. The presence of electron-withdrawing groups like chlorine atoms further modulates the electronic properties of the molecule. Recent research has demonstrated that this compound can be incorporated into polymer blends to improve their charge transport characteristics, making it a potential candidate for advanced electronic materials.

In addition to its electronic properties, ethyl 2-(2,5-dichlorothiophene-3-amido)-4,5-dimethylthiophene-3-carboxylate exhibits interesting optical properties due to its conjugated system. Studies have shown that the compound absorbs light in the visible region, which could be exploited in photovoltaic applications. Researchers are currently investigating its potential as a sensitizer in dye-sensitized solar cells (DSSCs). Initial results indicate that the compound can effectively harvest sunlight and transfer electrons to the semiconductor material, suggesting its suitability for energy conversion technologies.

The amide functionality in this compound also plays a significant role in its reactivity and compatibility with other molecules. Amides are known for their ability to form hydrogen bonds and participate in various chemical transformations. This property has led to the exploration of ethyl 2-(2,5-dichlorothiophene-3-amido)-4,5-dimethylthiophene-3-carboxylate as a building block in supramolecular chemistry. Scientists have successfully used this compound to construct self-assembled structures with potential applications in drug delivery systems and catalysis.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of ethyl 2-(2,5-dichlorothiophene-3-amido)-4,5-dimethylthiophene-3-carboxylate. Using density functional theory (DFT), researchers have modeled the compound's electronic structure and predicted its reactivity under different conditions. These simulations have been instrumental in guiding experimental work and improving our understanding of the compound's behavior at the molecular level.

In conclusion, ethyl 2-(2,5-dichlorothiophene-3-amido)-4,5-dimethylthiophene-3-carboxylate (CAS No. 393838-63-6) is a versatile compound with a wide range of potential applications in materials science and organic electronics. Its unique structure and functional groups make it an attractive candidate for both fundamental research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern chemistry.